![molecular formula C21H28N2O3 B2631726 N-(3-Methoxycyclobutyl)-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide CAS No. 2361842-22-8](/img/structure/B2631726.png)
N-(3-Methoxycyclobutyl)-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
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Overview
Description
N-(3-Methoxycyclobutyl)-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is commonly referred to as MCOPPB and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.
Mechanism of Action
The exact mechanism of action of MCOPPB is not fully understood, but studies have suggested that it acts on the cholinergic and glutamatergic systems in the brain. MCOPPB has been shown to increase acetylcholine release and enhance cholinergic neurotransmission, which may contribute to its neuroprotective effects. The compound has also been shown to modulate glutamatergic neurotransmission, which is involved in learning and memory processes.
Biochemical and Physiological Effects:
Studies have shown that MCOPPB can improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. The compound has also been shown to have anxiolytic and antidepressant effects, which may be due to its modulation of neurotransmitter systems in the brain. MCOPPB has been shown to increase acetylcholine release and enhance cholinergic neurotransmission, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
MCOPPB has several advantages for use in lab experiments. The compound is relatively easy to synthesize and has been shown to have high yield. MCOPPB has also been extensively studied for its potential therapeutic applications, making it a promising candidate for further research. However, one limitation of MCOPPB is that its mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.
Future Directions
There are several potential future directions for research on MCOPPB. One area of interest is the compound's potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to fully understand the mechanism of action of MCOPPB and its effects on neurotransmitter systems in the brain. Additionally, studies are needed to evaluate the safety and efficacy of MCOPPB in human clinical trials. Overall, MCOPPB has shown promising results in various studies and may have significant potential for the development of new treatments for neurological disorders.
Synthesis Methods
The synthesis of MCOPPB involves the reaction of piperidine-4-carboxylic acid with 3-methoxycyclobutanone in the presence of sodium hydride. The resulting product is then reacted with N-methyl-4-phenyl-1-prop-2-enoyl chloride to obtain MCOPPB in high yield.
Scientific Research Applications
MCOPPB has been extensively studied for its potential therapeutic applications in various neurological disorders. Studies have shown that the compound exhibits neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. MCOPPB has also been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.
Properties
IUPAC Name |
N-(3-methoxycyclobutyl)-N-methyl-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O3/c1-4-19(24)23-12-10-21(11-13-23,16-8-6-5-7-9-16)20(25)22(2)17-14-18(15-17)26-3/h4-9,17-18H,1,10-15H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDQFTTCGGBBERG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CC(C1)OC)C(=O)C2(CCN(CC2)C(=O)C=C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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